Cas no 5735-53-5 (3,4-dihydro-2H-1,4-benzoxazine)
5735-53-5 structure
Product Name:3,4-dihydro-2H-1,4-benzoxazine
CAS No:5735-53-5
MF:C8H9NO
MW:135.163161993027
MDL:MFCD02181098
CID:46134
PubChem ID:585096
Update Time:2025-04-18
3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties
Names and Identifiers
-
- Benzomorpholine
- 2,3-Dihydro-1,4-benzoxazine
- 3,4-Dihydro-2H-1,4-benzoxazine
- 7-Oxa-10-azabicyclo[4.4.0]deca-1,3,5-triene
- 3,4-dihydro-2H-benzo[b][1,4]oxazine
- 2H-1,4-Benzoxazine, 3,4-dihydro-
- 3,4-Dihydro-2H-1,4-benzoxazine hydrochloride
- 3,4-Dihydro-2H-benzo[1,4]oxazine
- AKOS000271206
- J-511175
- SY011618
- MFCD02181098
- F2158-0918
- SCHEMBL88894
- 5735-53-5
- EN300-35485
- AC-22915
- CS-W004783
- 3,4-dihydro-2H-benzo[b][1.4]oxazine
- BL001953
- AM20040746
- MB02357
- 3,4-dihydro-2H-1,4-benzooxazine
- BB 0237409
- 3,4-Dihydro-2H-1,4-benzoxazine, AldrichCPR
- A905741
- 3,4-Dihydro-2H-1,4-benzoxazine #
- 3,4-Dihydro-1,4(2H)-benzoxazine
- 1X-0323
- D5104
- CHEBI:194770
- 3.4-dihydro-2H-benzo[b][1.4]oxazine
- FT-0655319
- DTXSID00342856
- Z228584850
- 3,4-dihydro-2H-benzo-1,4-oxazine
- DB-014705
- 3,4-dihydro-2H-1,4-benzoxazine
-
- MDL： MFCD02181098
- Inchi： 1S/C8H9NO/c1-2-4-8-7(3-1)9-5-6-10-8/h1-4,9H,5-6H2
- InChI Key： YRLORWPBJZEGBX-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2NCC1
Computed Properties
- Exact Mass: 135.06800
- Monoisotopic Mass: 135.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- Boiling Point: 250.6°C at 760 mmHg
- Flash Point: 91℃
- Water Partition Coefficient: Sparingly soluble in water.(0.26 g/L) (25°C),
- PSA: 21.26000
- LogP: 1.62890
3,4-dihydro-2H-1,4-benzoxazine Security Information
- Hazard Statement： H302-H315-H319-H332-H335
- Hazard Category Code： 36/37/38-22
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
- Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
3,4-dihydro-2H-1,4-benzoxazine Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,4-dihydro-2H-1,4-benzoxazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019064610-25g |
3,4-Dihydro-2H-benzo[b][1,4]oxazine |
5735-53-5 | 98% | 25g |
$252.16 | 2023-09-01 | |
| Apollo Scientific | OR15168-1g |
3,4-Dihydro-2H-1,4-benzoxazine |
5735-53-5 | 1g |
£20.00 | 2025-02-19 | ||
| Apollo Scientific | OR15168-5g |
3,4-Dihydro-2H-1,4-benzoxazine |
5735-53-5 | 5g |
£55.00 | 2025-02-19 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY011618-1g |
3,4-Dihydro-2H-1,4-benzoxazine |
5735-53-5 | >97% | 1g |
¥40.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY011618-5g |
3,4-Dihydro-2H-1,4-benzoxazine |
5735-53-5 | >97% | 5g |
¥124.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY011618-10g |
3,4-Dihydro-2H-1,4-benzoxazine |
5735-53-5 | >97% | 10g |
¥190.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY011618-25g |
3,4-Dihydro-2H-1,4-benzoxazine |
5735-53-5 | >97% | 25g |
¥473.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY011618-100g |
3,4-Dihydro-2H-1,4-benzoxazine |
5735-53-5 | >97% | 100g |
¥1808.00 | 2025-04-14 | |
| TRC | D451430-100mg |
3,4-Dihydro-2h-1,4-benzoxazine |
5735-53-5 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | D451430-250mg |
3,4-Dihydro-2h-1,4-benzoxazine |
5735-53-5 | 250mg |
$75.00 | 2023-05-18 |
3,4-dihydro-2H-1,4-benzoxazine Related Literature
-
Khac Minh Huy Nguyen,Leslie Schwendimann,Pierre Gressens,Martine Largeron Org. Biomol. Chem. 2015 13 3749
-
2. Dual SNAr reaction in activated ortho-halonitrobenzene: direct synthesis of substituted 1,2,3,4-tetrahydroquinoxalines, 2,3-dihydro-1,4-benzoxazines, and 1,4-benzodioxinesMahesh S. Deshmukh,Biswajit Das,Nidhi Jain RSC Adv. 2013 3 22389
-
3. 716. 3,4-Dihydro-2H-1,4-benzoxazinesJ. Hill,G. R. Ramage J. Chem. Soc. 1964 3709
-
4. Total synthesis of heptacyclic Aspidosperma alkaloids. Part 1. Preliminary experimentsJohn W. Blowers,James P. Brennan,J. Edwin Saxton J. Chem. Soc. Perkin Trans. 1 1987 2079
-
Bernard Pirotte,Xavier Florence,Eric Goffin,Philippe Lebrun Med. Chem. Commun. 2019 10 431
5735-53-5 (3,4-dihydro-2H-1,4-benzoxazine) Related Products
- 77901-22-5(2H-1,4-Benzoxazine, 3,4-dihydro-4-methyl-)
- 93735-22-9(7-Methoxy-3,4-dihydro-2H-benzob1,4oxazine)
- 58960-11-5(6-methoxy-3,4-dihydro-2H-1,4-benzoxazine)
- 104535-37-7(3,4-dihydro-2H-1,4-benzoxazin-7-ol)
- 575474-01-0(3,4-dihydro-2H-benzo[b][1,4]oxazin-7-amine)
- 704879-73-2(3,4-dihydro-2H-1,4-benzoxazin-8-ol)
- 98491-38-4(3,4-Dihydro-2H-benzo[b][1,4]oxazine hydrochloride)
- 704879-74-3(3,4-dihydro-2H-1,4-benzoxazin-8-amine)
- 26011-57-4(3,4-dihydro-2H-benzo[b][1,4]oxazin-6-amine)
- 26021-57-8(3,4-Dihydro-2H-benzob1,4oxazin-6-ol)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent